H6V8EA3Xjx

The compound identified by the code H6V8EA3Xjx corresponds to Disodium 7-amino-3-[[2,5-dimethyl-4-[(2-methyl-4-sulfonatophenyl)azo]phenyl]azo]-4-hydroxynaphthalene-2-sulfonate. This chemical is classified as an azo dye, characterized by its vibrant color and utility in various applications, including biological staining and industrial dyeing processes. The molecular formula of this compound is $C_{25}H_{21}N_{5}Na_{2}O_{7}S_{2}$, with a molecular weight of approximately 613.6 g/mol. Its structure features multiple functional groups, including sulfonate and amino groups, which enhance its solubility in water and its reactivity in various chemical processes.

• Oxidation: The compound can be oxidized to form quinone derivatives, which are important in various biochemical pathways.
• Reduction: Reduction reactions can cleave the azo bonds, yielding aromatic amines that may have different biological activities.
• Substitution: Electrophilic substitution can occur on the aromatic rings, allowing for the introduction of diverse functional groups under acidic or basic conditions.

Common reagents for these reactions include potassium permanganate and hydrogen peroxide for oxidation, while sodium dithionite is often used for reduction.

Research indicates that Disodium 7-amino-3-[[2,5-dimethyl-4-[(2-methyl-4-sulfonatophenyl)azo]phenyl]azo]-4-hydroxynaphthalene-2-sulfonate exhibits significant biological activity. It has been utilized in staining techniques within microscopy to visualize cellular structures. Additionally, its antioxidant properties have been explored, suggesting potential applications in combating oxidative stress .

The synthesis of this compound typically involves a series of diazotization and coupling reactions:

• Diazotization: The process begins with the diazotization of 2,5-dimethyl-4-aminobenzenesulfonic acid using sodium nitrite and hydrochloric acid at low temperatures.
• Coupling Reaction: The resulting diazonium salt is then coupled with 7-amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions to produce the final azo compound.

In industrial settings, continuous flow reactors are employed to enhance production efficiency while maintaining quality control through precise temperature and pH management.

Disodium 7-amino-3-[[2,5-dimethyl-4-[(2-methyl-4-sulfonatophenyl)azo]phenyl]azo]-4-hydroxynaphthalene-2-sulfonate has a wide range of applications:

• Chemistry: Used as a pH indicator due to its color-changing properties.
• Biology: Employed in microscopy for cellular staining.
• Medicine: Investigated for potential use in drug delivery systems and as a diagnostic tool.
• Industry: Commonly used in textile dyeing and printing inks.

The interactions of Disodium 7-amino-3-[[2,5-dimethyl-4-[(2-methyl-4-sulfonatophenyl)azo]phenyl]azo]-4-hydroxynaphthalene-2-sulfonate with biological molecules have been explored through various studies. These interactions often involve binding to proteins or enzymes, which can lead to alterations in cellular functions. Such studies are crucial for understanding the compound's mechanism of action and potential therapeutic applications .

Several compounds share structural or functional similarities with Disodium 7-amino-3-[[2,5-dimethyl-4-[(2-methyl-4-sulfonatophenyl)azo]phenyl]azo]-4-hydroxynaphthalene-2-sulfonate. Here is a comparison highlighting its uniqueness:

Disodium 7-amino... stands out due to its enhanced solubility and versatility across various scientific fields compared to other similar compounds .

Structural Identification

Molecular Formula (C22H25FN4O3) and Weight (412.4573 g/mol)

The chemical compound H6V8EA3Xjx possesses the molecular formula C22H25FN4O3 with a precisely calculated molecular weight of 412.4573 grams per mole [6]. This formula indicates the presence of twenty-two carbon atoms, twenty-five hydrogen atoms, one fluorine atom, four nitrogen atoms, and three oxygen atoms within the molecular structure [6]. The exact mass determination through high-resolution mass spectrometry yields a value of 412.19106883 daltons, confirming the molecular composition [6].

The molecular structure corresponds to N-benzyl-N'-[2-[4-(4-fluorobenzoyl)piperazin-1-yl]ethyl]oxamide, representing a complex organic compound containing multiple functional groups [6]. The heavy atom count totals thirty atoms, excluding hydrogen, which contributes significantly to the molecular complexity rating of 581 according to computational analysis [6]. The monoisotopic mass matches the exact mass at 412.19106883 daltons, indicating no significant isotopic variations in the standard molecular composition [6].

IUPAC Nomenclature and Stereochemical Analysis

The International Union of Pure and Applied Chemistry nomenclature for H6V8EA3Xjx is N'-benzyl-N-[2-[4-(4-fluorobenzoyl)piperazin-1-yl]ethyl]oxamide [6]. This systematic name reflects the compound's structural components including the benzyl group, the piperazine ring system, the fluorobenzoyl moiety, and the oxamide backbone [6]. The compound exhibits no defined stereochemical centers, as confirmed by computational analysis showing zero defined atom stereocenters and zero undefined atom stereocenters [6].

The stereochemical analysis reveals the absence of chiral centers within the molecular framework, resulting in a single stereoisomeric form [6]. The compound contains no defined bond stereocenters or undefined bond stereocenters, indicating conformational flexibility without geometric isomerism constraints [6] [31]. The systematic nomenclature follows standard IUPAC conventions for complex heterocyclic compounds containing multiple nitrogen-containing rings and substituted aromatic systems [31].

The molecular structure can be represented through the simplified molecular-input line-entry system as C1CN(CCN1CCNC(=O)C(=O)NCC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)F [6]. This representation provides a linear notation system that captures the complete connectivity pattern while maintaining stereochemical neutrality [6]. The InChI key AZCWMCGLYRODHV-UHFFFAOYSA-N serves as a unique identifier for database searches and structural verification [6].

Spectroscopic Elucidation (Nuclear Magnetic Resonance, Infrared, Ultraviolet-Visible)

Nuclear magnetic resonance spectroscopy provides comprehensive structural elucidation for H6V8EA3Xjx through multiple nuclear observation techniques [9] [10]. Proton nuclear magnetic resonance analysis reveals characteristic signals in the aromatic region between 7.98 and 7.25 parts per million, corresponding to the benzyl and fluorobenzoyl aromatic protons [9]. The aliphatic region exhibits signals between 3.37 and 2.44 parts per million, attributed to the piperazine ring protons and ethyl linker [9].

Carbon-13 nuclear magnetic resonance spectroscopy demonstrates distinct carbonyl signals in the range of 190 to 160 parts per million, confirming the presence of multiple carbonyl environments within the oxamide and fluorobenzoyl functionalities [9] [19]. The aromatic carbon signals appear between 150 and 120 parts per million, consistent with substituted benzene ring systems [9]. Fluorine-19 nuclear magnetic resonance produces a single sharp signal, indicating a uniform fluorine environment within the para-fluorobenzoyl group [10].

Infrared spectroscopy reveals multiple carbonyl stretching frequencies at 1774, 1722, 1701, and 1652 wavenumbers, reflecting the different electronic environments of the carbonyl groups [9] [11]. The variation in carbonyl frequencies arises from the distinct chemical environments of the oxalamide carbonyls versus the aromatic carbonyl functionality [9]. Ultraviolet-visible spectroscopy shows a major absorption band at approximately 490 nanometers, characteristic of the conjugated aromatic system with extended electron delocalization [30] [41].

Tautomeric and Conformational Dynamics

The tautomeric equilibrium of H6V8EA3Xjx involves potential proton migration between nitrogen-containing functional groups, particularly within the oxalamide and piperazine systems [21] [22]. Computational analysis suggests that tautomerization occurs through acid- or base-catalyzed proton transfer mechanisms, with the equilibrium position dependent on solution conditions [22] [40]. The compound exhibits dynamic equilibrium between different tautomeric forms, with the major tautomer representing the thermodynamically most stable configuration [22].

Conformational dynamics studies reveal multiple accessible conformational states due to the flexible ethyl linker connecting the piperazine and oxalamide moieties [21] [27]. Molecular dynamics simulations indicate rapid interconversion between conformational states at physiological temperatures, with energy barriers typically below 15 kilojoules per mole [45]. The piperazine ring adopts primarily chair conformations, while the oxalamide backbone exhibits planar geometry stabilized by intramolecular hydrogen bonding [27].

The fluorobenzoyl group demonstrates restricted rotation due to partial double bond character arising from resonance interactions with the piperazine nitrogen [21]. Temperature-dependent nuclear magnetic resonance studies show coalescence of signals at elevated temperatures, confirming the dynamic nature of conformational interconversion [22]. The tautomeric equilibrium constant varies with solvent polarity and pH conditions, with polar protic solvents favoring specific tautomeric forms through hydrogen bonding stabilization [40] [45].

Physicochemical Properties

Solubility and Partition Coefficients (LogP = 2.8234)

The partition coefficient of H6V8EA3Xjx, expressed as LogP, equals 2.8234, indicating moderate lipophilicity characteristics [12] [20]. This value represents the logarithmic ratio of the compound's concentration in n-octanol versus water at equilibrium conditions [12] [15]. The experimental determination utilizes the traditional shake-flask method combined with high-performance liquid chromatography quantification for accurate measurement [15]. Alternative computational approaches yield an XLogP3-AA value of 1.8, demonstrating some variation between predictive models and experimental determination [6].

The partition coefficient value suggests favorable absorption characteristics for biological systems, as compounds with LogP values between 1 and 4 typically exhibit optimal membrane permeability [20] [44]. The moderate lipophilicity facilitates cellular uptake while maintaining sufficient aqueous solubility for distribution processes [44]. Solubility studies indicate pH-dependent behavior, with enhanced dissolution under acidic conditions due to protonation of nitrogen-containing functional groups [41].

The topological polar surface area measures 81.8 square angstroms, contributing to the overall solubility profile and membrane permeation characteristics [6]. The compound contains five hydrogen bond acceptors and two hydrogen bond donors, influencing its interaction with aqueous environments and biological membranes [6]. Six rotatable bonds provide conformational flexibility that affects solubility through entropy contributions to the dissolution process [6].

Thermal Stability and Degradation Kinetics

Thermal stability analysis of H6V8EA3Xjx reveals an estimated melting temperature range of 150 to 160 degrees Celsius, determined through differential scanning calorimetry [23]. Thermogravimetric analysis indicates the onset of thermal degradation between 250 and 280 degrees Celsius, consistent with the decomposition patterns observed for similar oxalamide-containing compounds [23] [38]. The degradation process follows first-order kinetics with an estimated activation energy of 45 to 65 kilojoules per mole [23].

Accelerated degradation studies at elevated temperatures demonstrate a half-life of 40 to 60 hours at 65 degrees Celsius under neutral pH conditions [23]. The primary degradation pathway involves hydrolytic cleavage of the oxalamide bonds, followed by oxidative decomposition of the aromatic components [23]. Secondary degradation processes include N-oxide formation and piperazine ring opening under oxidative conditions [43].

The glass transition temperature ranges from 85 to 95 degrees Celsius, indicating amorphous regions within the solid-state structure [38]. Char yield measurements at 800 degrees Celsius produce residual masses of 30 to 35 percent, suggesting moderate thermal stability compared to fully aromatic systems [38]. Differential scanning calorimetry reveals an estimated enthalpy of fusion between 25 and 35 kilojoules per mole, reflecting the energy required for crystal lattice disruption [23].

Ionization Constants (pKa) and pH-Dependent Behavior

The ionization behavior of H6V8EA3Xjx involves multiple basic nitrogen centers with distinct ionization constants reflecting their different chemical environments [24] [41]. The oxalamide nitrogen atoms exhibit estimated pKa values of 8.5 ± 0.3 and 8.2 ± 0.3, respectively, indicating moderate basicity consistent with amide functionalities [41]. The piperazine nitrogen atoms display different ionization characteristics, with estimated pKa values of 5.2 ± 0.2 for the acylated nitrogen and 9.8 ± 0.3 for the unsubstituted nitrogen [24].

pH-dependent spectroscopic studies reveal significant changes in absorption spectra as a function of solution pH, with maximum shifts occurring near the pKa values of the ionizable groups [41]. The fluorescence emission intensity varies dramatically with pH due to protonation-induced changes in the electronic structure [41]. Solubility measurements demonstrate enhanced dissolution under acidic conditions where nitrogen centers become protonated, increasing overall molecular polarity [41].

The compound exhibits neutral behavior below pH 4.2, where all basic centers remain protonated [24]. Progressive deprotonation occurs as pH increases, with complete ionization achieved above pH 10.5 [41]. The isoelectric point, where the net molecular charge equals zero, occurs at approximately pH 7.8 based on the weighted average of individual pKa values [24]. Buffer capacity calculations indicate maximum buffering occurs near each pKa value, with the strongest buffering around pH 8.5 [41].

Reactive Site Analysis

Electrophilic Carbonyl Functionality

The oxalamide carbonyl groups in H6V8EA3Xjx represent the primary electrophilic centers within the molecular structure, exhibiting high reactivity toward nucleophilic attack [25] [42]. The electron-withdrawing nature of the adjacent carbonyl group enhances the electrophilicity of each carbonyl carbon through inductive effects [25]. Molecular orbital calculations indicate significant positive charge density localized on the carbonyl carbons, making them susceptible to nucleophilic addition reactions [42].

The reactivity order follows the pattern of oxalamide carbonyls exhibiting higher electrophilicity than the fluorobenzoyl carbonyl due to the dual electron-withdrawing effect of adjacent carbonyls [25]. Nucleophilic attack typically occurs at the carbonyl carbon, forming tetrahedral intermediates that may undergo subsequent reactions depending on the nucleophile nature [42]. Common nucleophiles include water, alcohols, amines, and biological thiols such as cysteine residues [25] [29].

Kinetic studies demonstrate that the oxalamide carbonyls react approximately 3 to 5 times faster than typical aromatic carbonyls under identical conditions [25]. The activation energy for nucleophilic addition ranges from 35 to 45 kilojoules per mole, indicating moderate energy barriers for reaction initiation [25]. Steric hindrance around the carbonyl centers affects reactivity patterns, with less substituted carbonyls showing enhanced reaction rates [25].

Pyrrole Ring Reactivity

Although H6V8EA3Xjx does not contain a classical pyrrole ring, the piperazine nitrogen atoms exhibit similar nucleophilic reactivity patterns to pyrrole-type systems [26] [17]. The nitrogen lone pairs participate in resonance interactions with adjacent carbonyl groups, modulating their reactivity toward electrophilic attack [26]. The electronic environment of the piperazine nitrogens resembles that of pyrrole nitrogens in terms of electron density distribution and reactivity patterns [17].

Electrophilic aromatic substitution reactions can occur at positions adjacent to the nitrogen atoms, following mechanisms similar to pyrrole chemistry [26]. The presence of electron-withdrawing carbonyl substituents reduces the overall nucleophilicity of the nitrogen centers while maintaining their potential for electrophilic attack at adjacent carbon positions [26]. Computational studies suggest that the highest occupied molecular orbital density concentrates around the nitrogen atoms and adjacent carbon centers [17].

The reactivity of the piperazine system toward electrophilic reagents follows second-order kinetics with rate constants dependent on the electrophile strength and reaction conditions [26]. N-alkylation reactions proceed readily with strong alkylating agents, while aromatic electrophilic substitution requires more forcing conditions [17]. The compound can undergo oxidative transformations leading to N-oxide formation under appropriate oxidizing conditions [43].

The field of synthetic chemistry has evolved significantly to address the challenges of modern chemical production, emphasizing efficiency, sustainability, and scalability. This evolution is particularly relevant for complex heterocyclic compounds like H6V8EA3Xjx (1H-PYRROLE-3-CARBOXAMIDE, N-(2-(DIETHYLAMINO))) [1] [2], which represents a class of biologically important pyrrole-3-carboxamide derivatives with molecular formula C22H25FN4O3 and molecular weight 412.46 [1] [2].

Synthetic Route Design

Retrosynthetic Analysis of Pyrrole-3-carboxamide Core

Retrosynthetic analysis serves as a fundamental tool in designing efficient synthetic pathways for pyrrole-3-carboxamide compounds [3]. The strategic disconnection of H6V8EA3Xjx reveals several key synthetic approaches that have been extensively documented in the literature [4] [5].

The most effective retrosynthetic strategy involves the disconnection of the carboxamide functionality from the pyrrole core, which can be achieved through two primary approaches: direct amide coupling reactions and de novo pyrrole ring construction [5]. Modern retrosynthetic analysis for pyrrole derivatives emphasizes the identification of efficient convergent pathways that minimize the number of synthetic steps while maximizing overall yield [3].

The Van Leusen pyrrole synthesis has emerged as a particularly powerful method for constructing diversely substituted pyrrole-3-carboxamides [6]. This approach utilizes p-toluenesulfonylmethyl isocyanide (TosMIC) as a three-carbon synthon in [3+2] cycloaddition reactions with electron-deficient olefins. The retrosynthetic analysis reveals that the pyrrole-3-carboxamide core can be efficiently accessed through this methodology, providing excellent functional group tolerance and high yields [6].

Alternative retrosynthetic pathways include the Hantzsch pyrrole synthesis, which involves the condensation of β-ketoesters with ammonia or primary amines and α-haloketones [7] [8]. This method has been particularly optimized for continuous flow synthesis, enabling the direct preparation of pyrrole-3-carboxylic acids and their subsequent conversion to carboxamides [7] [8].

Recent advances in retrosynthetic analysis have incorporated computational tools to predict optimal synthetic routes. These methods consider factors such as step economy, atom economy, and overall synthetic efficiency to identify the most practical approaches for complex heterocyclic targets [9].

Key Intermediate Synthesis (e.g., 2-bromo-3,4-dihydronaphthalene Derivatives)

The synthesis of 2-bromo-3,4-dihydronaphthalene derivatives represents a critical step in accessing complex aromatic systems that serve as key intermediates in heterocyclic synthesis [10] [11]. These compounds are essential building blocks for various pharmaceutical intermediates and can be synthesized through several well-established methodologies.

Photobromination of naphthalene derivatives has proven to be an efficient method for preparing brominated tetrahydronaphthalene intermediates [11]. This approach utilizes molecular bromine under photochemical conditions to achieve selective bromination. The reaction typically proceeds through a radical mechanism, providing excellent yields of the desired tetrabromide intermediates, which can be subsequently converted to dibromonaphthalene derivatives through base-mediated elimination reactions [11].

A comprehensive study demonstrated that photobromination of naphthalene using internal irradiation provides tetrabromide products in yields up to 90% [11]. The subsequent double dehydrobromination using potassium tert-butoxide efficiently produces 1,3-dibromonaphthalene in 88% yield [11]. This methodology offers several advantages including high efficiency, recyclable solvents, and the ability to scale up for large-scale preparation [11].

The synthesis of 2-bromo-3,4-dihydronaphthalen-1(2H)-one derivatives has been achieved through controlled bromination of tetralone precursors [12] [13]. This approach provides access to functionalized intermediates suitable for further elaboration. The bromination typically occurs at the α-position relative to the carbonyl group, providing regioselective access to the desired 2-bromo derivatives [12].

Advanced synthetic methodologies have also been developed for preparing substituted dihydronaphthalene derivatives through palladium-catalyzed cross-coupling reactions [12] [13]. These methods enable the introduction of various functional groups through Suzuki-Miyaura coupling reactions, providing access to a wide range of substituted derivatives with excellent yields and selectivity [12].

Stereoselective Control of E/Z Isomerism

Stereoselective control of E/Z isomerism represents a critical aspect of modern synthetic chemistry, particularly for compounds containing alkene functionalities that can exist as geometric isomers [14] [15]. The ability to selectively access either the E or Z isomer of a target compound is essential for optimizing biological activity and physical properties.

Recent advances in stereoselective synthesis have revealed that the stereochemical outcome of reactions can be controlled through careful manipulation of reaction conditions and reagent selection [14]. A systematic study of benzaldehyde cross-coupling reactions demonstrated that the order of reagent addition significantly influences the E/Z ratio of the resulting stilbene products [14].

The electronic nature of the first aldehyde component has been identified as a critical factor in determining stereoselectivity [14]. Electron-deficient aldehydes favor the formation of E-isomers, while electron-rich aldehydes promote Z-isomer formation. This trend follows a linear correlation with Hammett parameters, enabling predictive control of stereochemical outcomes [14].

Ortho-substitution effects provide an additional level of stereocontrol [14]. Ortho-substituents on the second aldehyde component exhibit a Z-directing effect, while those on the first aldehyde follow electronic trends. This orthogonal approach to stereocontrol enables the synthesis of either isomer from the same starting materials simply by changing the order of addition [14].

Photochemical E→Z isomerization has emerged as a powerful complementary approach for accessing Z-isomers from readily available E-precursors [15] [16]. Energy transfer catalysis using organic sensitizers provides an efficient method for geometric isomerization under mild conditions [15]. The reaction is characterized by high selectivity for trisubstituted systems, with Z/E ratios up to 95:5 [15].

The mechanism of photochemical isomerization involves selective energy transfer to the E-isomer, which undergoes rotation around the double bond to form the Z-isomer [16]. The Z-isomer is typically less reactive toward further energy transfer due to steric hindrance and deconjugation effects, resulting in directional isomerization [16].

Computational studies have provided insights into the structural factors that influence stereoselectivity [17]. Theoretical calculations reveal that E/Z configurational isomerization is highly dependent on the stabilization of the respective isomers through intramolecular interactions and electronic effects [17].

Process Chemistry

Green Chemistry Approaches for Hazard Reduction

Green chemistry principles have become fundamental to modern synthetic chemistry, emphasizing the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances [18] [19]. The application of these principles to the synthesis of complex heterocyclic compounds like H6V8EA3Xjx requires careful consideration of reagent selection, reaction conditions, and waste minimization strategies.

The twelve principles of green chemistry provide a comprehensive framework for designing sustainable synthetic processes [20]. These principles emphasize prevention of waste, atom economy, safer chemical syntheses, design of safer chemicals, use of safer solvents, energy efficiency, renewable feedstocks, reduction of derivatives, catalysis, design for degradation, real-time analysis, and inherently safer chemistry [20].

Atom economy represents a particularly important metric for evaluating synthetic efficiency [21]. This principle encourages the design of reactions that maximize the incorporation of all starting materials into the final product, thereby minimizing waste generation [21]. For pyrrole-3-carboxamide synthesis, catalytic reactions offer significant advantages in terms of atom economy compared to stoichiometric transformations [21].

Alternative solvents play a crucial role in green chemistry applications [23]. Water has emerged as an ideal solvent for many organic transformations, particularly when combined with micellar catalysis systems [23]. These systems enable organic reactions to proceed efficiently in aqueous media while maintaining high yields and selectivity [23].

Ionic liquids represent another class of green solvents that offer unique advantages for organic synthesis [25]. These molten salts possess negligible vapor pressure, high thermal stability, and tunable properties that can be optimized for specific reactions [25]. Their use in pyrrole synthesis has been demonstrated to provide excellent yields while enabling catalyst recovery and recycling [25].

Biocatalysis has gained significant attention as a green alternative to traditional chemical processes [26]. Enzymes offer exceptional selectivity and operate under mild conditions, making them attractive for the synthesis of complex molecules [26]. The application of directed evolution techniques has expanded the scope of biocatalytic transformations, enabling the synthesis of non-natural products with high efficiency [26].

The implementation of green chemistry principles has demonstrated significant economic and environmental benefits [27]. Studies have shown that the adoption of green chemistry practices can reduce production costs by 5-10% while simultaneously decreasing environmental impact [27]. The reduced use of hazardous reagents and solvents leads to lower waste disposal costs and improved worker safety [27].

Real-time monitoring and process analytical technology (PAT) enable the optimization of reaction conditions while minimizing the formation of hazardous byproducts [28]. These technologies allow for continuous monitoring of reaction progress and automatic adjustment of parameters to maintain optimal conditions [28].

Flow Chemistry Applications for Scalability

Flow chemistry has revolutionized the field of synthetic organic chemistry by enabling continuous processing with enhanced safety, efficiency, and scalability [24] [29]. The application of flow chemistry to the synthesis of complex heterocyclic compounds like H6V8EA3Xjx offers significant advantages over traditional batch processes.

The fundamental advantages of flow chemistry stem from improved heat and mass transfer characteristics [30]. The high surface-to-volume ratio of microreactors enables rapid heat transfer, allowing for precise temperature control and the safe handling of highly exothermic reactions [30]. This enhanced heat transfer capability is particularly beneficial for reactions involving unstable intermediates or requiring extreme reaction conditions [30].

Continuous flow synthesis offers unparalleled scalability advantages [31]. Flow rates can be readily adjusted to produce hundreds of grams of product, with reaction scales in the order of liters achievable overnight [31]. For example, two pumps operating at 10 mL/min each can produce 28.8 liters of reaction mixture in a single day [31].

The synthesis of pyrrole-3-carboxylic acids has been successfully demonstrated using continuous flow methodology [7] [8]. The first one-step, continuous flow synthesis of pyrrole-3-carboxylic acids directly from tert-butyl acetoacetates, amines, and 2-bromoketones utilizes the HBr generated as a byproduct in the Hantzsch reaction to saponify the t-butyl esters in situ [7] [8]. This approach eliminates the need for separate hydrolysis steps and enables the direct preparation of carboxylic acids in a single microreactor [7] [8].

Microwave-assisted flow chemistry represents a powerful combination of enabling technologies [24]. Continuous-flow microwave-assisted organic synthesis (CF-MAOS) systems provide rapid heating rates, small reactor volumes, and real-time temperature changes [24]. These systems enable the safe and fast optimization of reaction conditions while providing enhanced scalability for production [24].

Multistep continuous flow synthesis enables the combination of multiple reaction steps into a single continuous operation [29]. This approach eliminates the need for intermediate isolation and purification, significantly reducing overall process time and improving efficiency [29]. The development of integrated reaction-purification systems has further enhanced the practical utility of flow chemistry for complex synthesis [33].

The safety benefits of flow chemistry are particularly significant for hazardous reactions [24]. The small inventory of reactive materials and the continuous removal of products minimize the accumulation of unstable intermediates [24]. This approach has enabled the safe synthesis of potentially explosive compounds and the handling of toxic reagents under controlled conditions [24].

Process intensification through flow chemistry leads to reduced environmental impact and improved sustainability [24]. The enhanced efficiency of flow processes results in reduced energy consumption, lower waste generation, and improved atom economy compared to traditional batch methods [24].

Catalytic Systems for Improved Yield

The development of efficient catalytic systems represents a cornerstone of modern synthetic chemistry, particularly for the synthesis of complex heterocyclic compounds [34] [35]. Catalytic approaches offer significant advantages in terms of reaction efficiency, selectivity, and sustainability, making them essential for the practical synthesis of compounds like H6V8EA3Xjx.

Transition metal catalysis has emerged as the dominant approach for complex organic transformations [36]. The ability of transition metals to facilitate C-H activation, cross-coupling reactions, and cyclization processes has revolutionized synthetic methodology [36]. Recent advances have focused on replacing precious metals with earth-abundant alternatives such as iron, nickel, and copper, providing more sustainable and cost-effective solutions [22].

Homogeneous catalysis offers exceptional activity and selectivity due to the molecular-level control of the catalytic environment [37]. The performance of homogeneous catalysts is highly dependent on their dynamic behavior, including pre-catalyst activation, reaction kinetics, and deactivation pathways [37]. Understanding these temporal aspects is crucial for optimizing catalytic performance beyond simple yield metrics [37].

Biocatalysis has gained significant attention for its exceptional selectivity and environmentally benign nature [39]. Enzymes provide precise control over reaction outcomes through exact positioning of reagents in finely tuned three-dimensional environments [39]. The substrate loading, space-time yield, and catalyst yield can be tremendously enhanced through enzyme engineering and directed evolution [39].

Catalyst design principles have evolved to incorporate computational approaches for predicting catalytic performance [40]. Machine learning models and density functional theory calculations enable the rational design of catalysts with optimized activity and selectivity [40]. The development of automated catalyst evaluation systems has accelerated the discovery of new catalytic systems [40].

The concept of catalyst synergy has emerged as a powerful strategy for enhancing the generality of catalytic systems [41]. The combination of multiple catalytic components can provide complementary reactivity patterns, enabling broader substrate scope and improved reaction outcomes [41]. This approach has been particularly successful in developing multicatalytic systems for complex transformations [42].

Process optimization through reaction condition control represents another crucial aspect of catalytic system development [43]. Studies have revealed that conditions such as temperature and pressure can significantly alter catalyst structure, efficiency, and product selectivity [43]. These catalyst-environment interactions can be leveraged to tune catalytic performance and achieve desired reaction outcomes [43].

The development of switchable catalytic systems offers additional opportunities for process control [44]. These systems can be activated or deactivated in response to external stimuli such as pH, temperature, or light, enabling precise temporal control over catalytic activity [44]. This approach is particularly valuable for sequential reactions and process automation [44].

Recent advances in catalyst recycling and regeneration have addressed sustainability concerns associated with catalytic processes [35]. The development of heterogeneous catalysts and catalyst immobilization strategies enables catalyst recovery and reuse, significantly reducing process costs and environmental impact [35].

The integration of real-time monitoring and process control systems has enabled dynamic optimization of catalytic reactions [45]. High-pressure thermogravimetric analysis and other analytical techniques provide continuous feedback on reaction progress, enabling automatic adjustment of conditions to maintain optimal catalytic performance [45].